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Compound of Interest

Compound Name: (9Z)-Antheraxanthin

Cat. No.: B12371827

Get Quote

(9Z)-Antheraxanthin, a xanthophyll carotenoid, requires careful handling and disposal to

ensure laboratory safety and environmental protection. This document provides a

comprehensive, step-by-step guide for researchers, scientists, and drug development

professionals on the proper disposal procedures for this compound.

(9Z)-Antheraxanthin is classified as a combustible solid and is considered highly hazardous to

water (Water Hazard Class 3). Therefore, preventing its release into the environment,

particularly into aquatic systems, is of paramount importance. The following procedures outline

the necessary precautions and steps for safe handling, spill management, and final disposal.

Quantitative Data for (9Z)-Antheraxanthin
The following table summarizes the key physicochemical properties of (9Z)-Antheraxanthin.
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Property Value Source

Molecular Formula C₄₀H₅₆O₃ [1][2][3]

Molecular Weight 584.87 g/mol [1][3]

Appearance Solid powder [3]

CAS Number 640-03-9 [1][2]

Water Solubility 0.00066 g/L (Predicted) [4]

logP 8.37 (Predicted) [4]

Storage Temperature -20°C, desiccated [2]

Stability Sensitive to air and light [5][6]

Experimental Protocol: Disposal of (9Z)-
Antheraxanthin Waste
This protocol details the step-by-step methodology for the safe disposal of (9Z)-
Antheraxanthin from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling (9Z)-Antheraxanthin, ensure the

following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat to protect clothing.

Respiratory Protection: In cases where dust may be generated, a NIOSH-approved

respirator is recommended.

2. Waste Collection:

Carefully sweep up solid (9Z)-Antheraxanthin waste, avoiding dust formation.
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Place the collected material into a clearly labeled, sealed container suitable for hazardous

chemical waste.

Label the container as "Hazardous Waste: (9Z)-Antheraxanthin" and include the date.

3. Spill Management: In the event of a spill:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and ensure adequate ventilation.

Containment: For solid spills, cover with a damp paper towel to prevent dust from becoming

airborne.

Cleanup:

Carefully scoop the spilled material into a designated hazardous waste container.

Wipe the area with a wet paper towel or absorbent pad.

Place all contaminated cleaning materials into the hazardous waste container.

Decontamination: Clean the spill area with soap and water.

4. Final Disposal:

Do not dispose of (9Z)-Antheraxanthin down the drain or in regular trash. Due to its high

toxicity to aquatic life, it must not enter the sewer system.[7]

Engage a Licensed Disposal Company: The primary and recommended method for the

disposal of (9Z)-Antheraxanthin is to transfer the sealed and labeled waste container to a

licensed hazardous waste disposal company. This ensures compliance with local, state, and

federal regulations.

Contaminated Materials: All contaminated PPE and cleaning materials should be disposed of

as hazardous waste along with the chemical.

Logical Workflow for (9Z)-Antheraxanthin Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (9Z)-Antheraxanthin.

Start: (9Z)-Antheraxanthin Waste Generated

Wear Appropriate PPE:
- Gloves

- Goggles
- Lab Coat

Assess Waste Type

Solid Waste

Unused/expired product

Contaminated Materials
(PPE, cleaning supplies)

Used in experiment

Spill

Accidental release

Carefully sweep/collect solid waste

Place in labeled, sealed
hazardous waste container

Follow Spill Management Protocol

Combine all waste streams
in the hazardous waste container

Store container in a designated
hazardous waste accumulation area

Arrange for pickup by a
licensed hazardous waste disposal company

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: Disposal workflow for (9Z)-Antheraxanthin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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